Cas no 100846-24-0 (5-(trifluoromethyl)-1H-indole)
5-(trifluoromethyl)-1H-indole structure
Product Name:5-(trifluoromethyl)-1H-indole
CAS No:100846-24-0
MF:C9H6F3N
MW:185.145852565765
MDL:MFCD03095341
CID:62181
PubChem ID:329762256
Update Time:2025-04-18
5-(trifluoromethyl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-(Trifluoromethyl)indole
- 1H-INDOLE, 5-(TRIFLU OROMETHYL)- (9CI)
- 5-(Trifluoromethyl)-1H-indole
- 5-Trifluoromethylindole
- 1H-Indole, 5-(trifluoromethyl)-
- 5-trifluoromethyl indole
- zlchem 948
- PubChem1712
- 5-(Trifluoromethyl)-indole
- 5-Trifluoromethyl-1H-indole
- ZLD0414
- LCFDJWUYKUPBJM-UHFFFAOYSA-N
- PC3045
- BBL100428
- STL554222
- SBB090257
- TRA0054012
- FCH1119664
- CM13622
- VI3
- A800281
- SCHEMBL438997
- 100846-24-0
- DTXSID30376720
- FT-0601320
- SY031828
- AMY14429
- CS-W008231
- Z445172364
- MFCD03095341
- SB15232
- J-000232
- 5-(Trifluoromethyl)indole, 97%
- FS-3578
- AKOS005254605
- J-516447
- EN300-43994
- DB-008903
- 5-(trifluoromethyl)-1H-indole
-
- MDL： MFCD03095341
- Inchi： 1S/C9H6F3N/c10-9(11,12)7-1-2-8-6(5-7)3-4-13-8/h1-5,13H
- InChI Key： LCFDJWUYKUPBJM-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2=C(C=CN2)C=1)(F)F
Computed Properties
- Exact Mass: 185.04500
- Monoisotopic Mass: 185.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 15.8
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.367
- Melting Point: 67-70 °C
- Boiling Point: 256.7±35.0 °C at 760 mmHg
- Flash Point: 109.0±25.9 °C
- Refractive Index: 1.589
- PSA: 15.79000
- LogP: 3.18670
- Sensitiveness: Light Sensitive
- Solubility: Not determined
5-(trifluoromethyl)-1H-indole Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H300,H315,H319,H335
- Warning Statement： P261,P264,P301+P310,P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 25-36/37/38
- Safety Instruction： S26-S36/37-S45
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- PackingGroup：Ⅲ
- Storage Condition：Room temperature
- Safety Term：S26-36/37-45
- Risk Phrases：R25
5-(trifluoromethyl)-1H-indole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(trifluoromethyl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0848-1g |
5-Trifluoromethyl-1H-indole |
100846-24-0 | 98% | 1g |
1187.26CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0848-5g |
5-Trifluoromethyl-1H-indole |
100846-24-0 | 98% | 5g |
3222.56CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0848-25g |
5-Trifluoromethyl-1H-indole |
100846-24-0 | 98% | 25g |
11278.96CNY | 2021-05-08 | |
| Matrix Scientific | 024652-250mg |
5-(Trifluoromethyl)indole, 98% |
100846-24-0 | 98% | 250mg |
$94.00 | 2023-09-09 | |
| Matrix Scientific | 024652-5g |
5-(Trifluoromethyl)indole, 98% |
100846-24-0 | 98% | 5g |
$382.00 | 2023-09-09 | |
| Matrix Scientific | 024652-1g |
5-(Trifluoromethyl)indole, 98% |
100846-24-0 | 98% | 1g |
$128.00 | 2023-09-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SE533-5g |
5-(Trifluoromethyl)indole |
100846-24-0 | 97% | 5g |
￥2340.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SE533-1g |
5-(Trifluoromethyl)indole |
100846-24-0 | 97% | 1g |
￥669.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SE533-250mg |
5-(trifluoromethyl)-1H-indole |
100846-24-0 | 97% | 250mg |
288CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T844681-1g |
5-(Trifluoromethyl)indole |
100846-24-0 | 98% | 1g |
860.00 | 2021-05-17 |
5-(trifluoromethyl)-1H-indole Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:100846-24-0)5-(Trifluoromethyl)indole
Order Number:sfd3436
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:100846-24-0)5-(trifluoromethyl)-1H-indole
Order Number:A800281
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):179.0/447.0
Email:sales@amadischem.com
5-(trifluoromethyl)-1H-indole Related Literature
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Fatma A. M. Mohamed,Saleha Y. M. Alakilli,Eman Fawzy El Azab,Faris A. M. Baawad,Esraa Ibrahim A. Shaaban,Heba Abu Alrub,Omnia Hendawy,Hesham A. M. Gomaa,Adel G. Bakr,Mostafa H. Abdelrahman,Laurent Trembleau,Anber F. Mohammed,Bahaa G. M. Youssif RSC Med. Chem. 2023 14 734
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Anirban Kayet,Vinod K. Singh Org. Biomol. Chem. 2017 15 6997
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3. Highly selective intramolecular addition of C–N and S–N bonds to alkynes catalyzed by palladium: a practical access to two distinct functional indolesChenglin Wu,Fei Zhao,Yonglei Du,Liang Zhao,Liang Chen,Jiang Wang,Hong Liu RSC Adv. 2016 6 70682
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Jianxiao Li,Can Li,Lu Ouyang,Chunsheng Li,Wanqing Wu,Huanfeng Jiang Org. Biomol. Chem. 2017 15 7898
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5. Tandem addition-cyclization reactions of 2-alkynylbenzenamines with isocyanates catalyzed by PdCl2Shengqing Ye,Qiuping Ding,Zhiyong Wang,Haibo Zhou,Jie Wu Org. Biomol. Chem. 2008 6 4406
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